Cas no 61832-42-6 (Ethenamine, N-ethyl-1-(methylthio)-2-nitro-)

• Product Name: Ethenamine, N-ethyl-1-(methylthio)-2-nitro-
• CAS No: 61832-42-6
• MF: C₅H₁₀N₂O₂S
• MW: 162.210099697113
• CID: 465108
• PubChem ID: 71391851
• Update Time: 2025-04-19

Ethenamine, N-ethyl-1-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Ethenamine, N-ethyl-1-(methylthio)-2-nitro-
• N-ethyl-1-methylsulfanyl-2-nitroethenamine
• DTXSID00813677
• RCHLGFQVKQNCPN-UHFFFAOYSA-N
• 61832-42-6
• 1-Methylthio-1-ethylamino-2-nitroethylene
• N-Ethyl-1-(methylsulfanyl)-2-nitroethen-1-amine

• Inchi： 1S/C5H10N2O2S/c1-3-6-5(10-2)4-7(8)9/h4,6H,3H2,1-2H3
• InChI Key： RCHLGFQVKQNCPN-UHFFFAOYSA-N
• SMILES： S(C)C(=C[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 162.0464
• Monoisotopic Mass: 162.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 55.17